Cas no 5169-43-7 (3-Oxa-6-azabicyclo[3.1.0]hexane, 6-methyl-)

• Product Name: 3-Oxa-6-azabicyclo[3.1.0]hexane, 6-methyl-
• CAS No: 5169-43-7
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 5949574
• PubChem ID: 57558295
• Update Time: 2025-06-14

3-Oxa-6-azabicyclo[3.1.0]hexane, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-6-azabicyclo[3.1.0]hexane, 6-methyl-
• 6-methyl-3-oxa-6-aza-bicyclo[3.1.0]hexane
• 5169-43-7
• EN300-6488066
• 6-methyl-3-oxa-6-azabicyclo[3.1.0]hexane

• Inchi： 1S/C5H9NO/c1-6-4-2-7-3-5(4)6/h4-5H,2-3H2,1H3
• InChI Key： WVWSMZDWFRYRCL-UHFFFAOYSA-N
• SMILES： C12C(N1C)COC2

Computed Properties

• Exact Mass: 99.068413911g/mol
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 12.2Ų

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 67 °C(Press: 47 Torr)
• pka: 6.06±0.20(Predicted)

Additional information on 3-Oxa-6-azabicyclo[3.1.0]hexane, 6-methyl-

Comprehensive Overview of 3-Oxa-6-azabicyclo[3.1.0]hexane, 6-methyl- (CAS No. 5169-43-7)

The compound 3-Oxa-6-azabicyclo[3.1.0]hexane, 6-methyl- (CAS No. 5169-43-7) is a bicyclic organic molecule featuring a unique fusion of oxygen and nitrogen heterocycles. Its structural complexity and functional versatility make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of both oxa (oxygen-containing) and aza (nitrogen-containing) moieties within a compact bicyclic framework lends this compound distinctive reactivity and potential applications. Researchers are increasingly exploring its utility as a building block for drug discovery, particularly in the design of bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 3-Oxa-6-azabicyclo[3.1.0]hexane, 6-methyl- has surged due to their role in modern medicinal chemistry. The compound’s bicyclic scaffold mimics natural product architectures, making it valuable for probing biological pathways. For instance, its structural similarity to certain alkaloids has prompted investigations into its potential as a precursor for central nervous system (CNS) therapeutics. Additionally, its stability under physiological conditions and tunable derivatization potential align with current trends in fragment-based drug design—a hot topic in AI-driven drug discovery pipelines.

From a synthetic chemistry perspective, 5169-43-7 offers intriguing challenges and opportunities. The strained 3.1.0 bicyclo system introduces unique stereoelectronic effects, influencing its reactivity in ring-opening or functionalization reactions. This property is leveraged in catalysis and polymer science, where such scaffolds serve as monomers for high-performance materials. Notably, the 6-methyl substituent enhances lipophilicity, a critical parameter in optimizing drug-like properties—a frequent search query among chemists exploring QSAR (Quantitative Structure-Activity Relationship) models.

Environmental and regulatory considerations also shape the discourse around 3-Oxa-6-azabicyclo[3.1.0]hexane, 6-methyl-. With growing emphasis on green chemistry, researchers are evaluating sustainable synthesis routes for this compound, such as microwave-assisted or enzymatic methods. These approaches address user concerns about eco-friendly production while maintaining yield efficiency—a balance often highlighted in academic and industrial forums.

In analytical chemistry, characterizing CAS 5169-43-7 requires advanced techniques like NMR spectroscopy and mass spectrometry, reflecting broader industry demands for precise structural elucidation. The compound’s spectral data is frequently cataloged in open-access databases, supporting collaborative research—an aspect highly valued in the era of open science and AI-aided literature mining.

Looking ahead, the integration of 3-Oxa-6-azabicyclo[3.1.0]hexane, 6-methyl- into machine learning-assisted compound libraries could accelerate its adoption. As AI tools like predictive retrosynthesis gain traction, this molecule’s well-defined reactivity profile positions it as a test case for algorithm validation—a niche yet rapidly growing area of interest.